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Compound of Interest

Compound Name: CA-074 Me

Cat. No.: B8075009 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This document provides essential, step-by-step guidance

for the proper disposal of CA-074 Me, a cell-permeable cathepsin B inhibitor. Adherence to

these procedures will help mitigate risks and ensure the responsible management of this

chemical waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for CA-074 Me and adhere to your institution's specific safety protocols. Always handle this

compound in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemical-resistant gloves.

Body Protection: Wear a lab coat.

In the event of exposure, follow these first-aid measures:

After inhalation: Move to fresh air.
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In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

water.

In case of eye contact: Rinse thoroughly with plenty of water and consult a specialist.

If swallowed: Rinse mouth with water. Do not induce vomiting.

Step-by-Step Disposal Protocol for CA-074 Me
The disposal of CA-074 Me must be conducted in accordance with federal, state, and local

environmental regulations. It is illegal to dispose of this chemical down the drain or in regular

trash.

1. Waste Segregation:

Do not mix CA-074 Me waste with other chemical waste unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Keep solid waste (e.g., contaminated pipette tips, gloves, empty vials) separate from liquid

waste (e.g., unused solutions).

2. Waste Collection and Labeling:

Solid Waste: Place all contaminated solid materials into a designated, leak-proof, and clearly

labeled hazardous waste container.

Liquid Waste: Collect all solutions containing CA-074 Me in a compatible, sealed, and

properly labeled hazardous waste container.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("CA-074 Me"), and any other information required by your institution.

3. Storage of Chemical Waste:

Store hazardous waste containers in a designated and secure Satellite Accumulation Area

(SAA) within or near the laboratory.

Ensure containers are kept closed except when adding waste.
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4. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to transport or dispose of the waste yourself.

Quantitative Data and Safety Information
The following table summarizes key quantitative and safety information for CA-074 Me.

Parameter Value/Information

CAS Number 147859-80-1

Molecular Formula C₁₉H₃₁N₃O₆

Molecular Weight 397.47 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO

Storage Temperature -20°C

Hazard Statements
Harmful if swallowed. Causes serious eye

irritation.

Disposal Recommendation

Dispose of contents and container to an

approved waste disposal plant in accordance

with local regulations.[1]

Experimental Protocol: General In Vitro Cell
Treatment
This is a generalized protocol for treating cells with CA-074 Me, with subsequent waste

generation that would require proper disposal as outlined above.

Reagent Preparation: Prepare a stock solution of CA-074 Me in sterile DMSO. Further dilute

the stock solution to the desired final concentration in cell culture medium.
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Cell Culture: Plate cells at the desired density in appropriate culture vessels and allow them

to adhere overnight.

Treatment: Remove the existing culture medium and replace it with the medium containing

the desired concentration of CA-074 Me.

Incubation: Incubate the cells for the specified experimental time period.

Waste Collection: Following the incubation, collect the cell culture medium containing CA-
074 Me as liquid hazardous waste. Any materials that came into contact with the compound,

such as pipette tips and culture plates, should be disposed of as solid hazardous waste.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of CA-074 Me waste.
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Caption: Workflow for the safe disposal of CA-074 Me.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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